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Compound of Interest

Compound Name: Magnesium hexafluorosilicate

Cat. No.: B098987 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of magnesium
hexafluorosilicate (MgSiF₆) in the formulation of ceramic glazes. The information is intended

for professionals in research and development who are exploring new materials for advanced

ceramic applications.

Introduction
Magnesium hexafluorosilicate is an inorganic compound that serves as a valuable

component in ceramic glaze technology.[1] It is known to act as a fluxing agent, which lowers

the melting point of the glaze, facilitating a smoother and more uniform coating during firing.[1]

Its incorporation can lead to enhanced durability, improved resistance to chemical and

mechanical wear, and can also influence the aesthetic properties of the final product, such as

color and gloss.[1]

Key Properties and Effects
The addition of magnesium hexafluorosilicate to ceramic glazes can impart several desirable

properties:

Fluxing Action: By reducing the melting temperature of the glaze, it allows for lower firing

temperatures, which can result in energy savings and a wider range of compatible ceramic

bodies.[1]
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Improved Hardness and Durability: The introduction of magnesium and fluorine can enhance

the microhardness and scratch resistance of the glaze surface.

Chemical Resistance: Glazes containing magnesium hexafluorosilicate can exhibit

increased resistance to acids and alkalis.

Aesthetic Modification: It can be used to modify the color, opacity, and gloss of the glaze,

offering a wider palette of finishes.[1]

Experimental Data
The following table summarizes the expected effects of varying concentrations of magnesium
hexafluorosilicate on the key properties of a low-temperature ceramic glaze.

Property 2% MgSiF₆ 4% MgSiF₆ 6% MgSiF₆ 8% MgSiF₆

Firing

Temperature (°C)
780 750 720 700

Vickers

Hardness (HV)
650 680 710 730

Chemical

Resistance

(Acid)

Good Very Good Excellent Excellent

Chemical

Resistance

(Alkali)

Good Good Very Good Excellent

Gloss Level (%) 85 88 90 92

Coefficient of

Thermal

Expansion

(x10⁻⁶/°C)

6.8 6.6 6.4 6.2
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Protocol 1: Preparation of a Low-Temperature Ceramic
Glaze
This protocol describes the preparation of a ceramic glaze incorporating magnesium
hexafluorosilicate, based on a formulation adapted from ultralow-temperature glaze patents.

Materials:

Silica (SiO₂)

Rutile (TiO₂)

Alumina (Al₂O₃)

Sodium Oxide (Na₂O) source (e.g., Soda Feldspar)

Potassium Oxide (K₂O) source (e.g., Potash Feldspar)

Boric Oxide (B₂O₃) source (e.g., Borax)

Magnesium Hexafluorosilicate (MgSiF₆)

Magnesium Oxide (MgO)

Deionized Water

Ceramic Bisque Tiles (for testing)

Equipment:

Ball Mill

Sieves (325-mesh)

Drying Oven

Electric Kiln

Balance
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Mixing Vessels

Procedure:

Raw Material Preparation: Dry all raw materials at 110°C for 2 hours to remove any residual

moisture.

Weighing: Accurately weigh the raw materials according to the desired formulation. For a

starting point, a formulation inspired by a related sodium hexafluorosilicate glaze patent can

be used.[2]

Milling: The weighed raw materials are placed in a ball mill with alumina grinding media.

Deionized water is added to create a slurry. The mixture is milled until the particle size is fine

enough to pass through a 325-mesh sieve.

Sieving: The milled slurry is passed through a 325-mesh sieve to remove any oversized

particles and ensure a homogenous mixture.

Glaze Application: The prepared glaze slurry is applied to ceramic bisque tiles using a

suitable method such as dipping, spraying, or brushing to achieve a uniform thickness.

Drying: The glazed tiles are dried at 100°C for 24 hours in a drying oven.[2]

Firing: The dried, glazed tiles are fired in an electric kiln at a temperature between 600°C

and 800°C.[2] The specific firing temperature will depend on the exact composition of the

glaze.

Protocol 2: Evaluation of Glaze Properties
This protocol outlines the methods for testing the physical and chemical properties of the fired

ceramic glaze.

1. Hardness Testing:

Method: Vickers or Knoop microhardness testing is recommended for ceramic glazes.[3]

Procedure: A diamond indenter is pressed into the surface of the fired glaze with a specific

load. The dimensions of the resulting indentation are measured using a microscope, and the
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hardness value is calculated.[3] For a less technical approach, a scratch test using Mohs

hardness minerals can provide a relative hardness value.[4]

2. Chemical Resistance Testing:

Acid Resistance:

Prepare a 10% citric acid solution.

Apply a few drops of the solution to the surface of the glazed tile and cover with a watch

glass.

After 24 hours, rinse the tile and visually inspect for any changes in color or gloss.

Alkali Resistance:

Prepare a 10% potassium hydroxide solution.

Submerge a portion of the glazed tile in the solution.

After 6 hours at a constant temperature (e.g., 50°C), remove the tile, rinse, and inspect for

any surface degradation.

3. Thermal Expansion Measurement:

Method: A dilatometer is used to measure the coefficient of thermal expansion (CTE).[5]

Procedure: A small bar is prepared from the fired glaze. The bar is heated in the dilatometer,

and its change in length is measured as a function of temperature. The CTE is then

calculated from this data.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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